![molecular formula C19H25ClN6O2 B2747157 Methyl 4-((4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)amino)benzoate hydrochloride CAS No. 1179495-44-3](/img/structure/B2747157.png)
Methyl 4-((4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)amino)benzoate hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Several synthetic approaches have been explored to prepare similar diazine derivatives. Notably, pyrimidine derivatives, including those with pyrrolidinyl substituents, have gained interest due to their diverse biological activities . These synthetic methods involve the assembly of key building blocks, such as β-ketoacetates and pyridine-2-carboximidamide salts, followed by selective functionalization to introduce the desired substituents .
Scientific Research Applications
- Methyl 4-((4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)amino)benzoate hydrochloride exhibits promising anticancer activity. Researchers have explored its potential as a targeted therapy against specific cancer types, including leukemia and breast cancer .
- The compound may interfere with key cellular pathways, inhibit growth factors (such as VEGFR-2 and PDGF-β), and reduce collagen deposition in liver fibrosis models .
- Beyond its biological applications, Methyl 4-((4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)amino)benzoate hydrochloride is relevant in materials science. For instance, it forms coordination complexes with metal ions, leading to interesting properties .
Anticancer Properties
Materials Science and Coordination Chemistry
Mechanism of Action
Target of Action
Compounds with similar structures, such as diazine alkaloids, have been reported to exhibit a wide range of pharmacological applications . They interact with various targets, including DNA, RNA, and various enzymes, contributing to their diverse biological activities .
Mode of Action
Diazine alkaloids, which share a similar structure, are known to interact with their targets in various ways, leading to a range of biological effects . For instance, they can act as antimetabolites, inhibiting the function of certain enzymes, or they can bind to specific receptors, modulating their activity .
Biochemical Pathways
Diazine alkaloids, which share a similar structure, are known to affect a variety of biochemical pathways . These include pathways involved in inflammation, hypertension, cancer, and various microbial infections .
Pharmacokinetics
Diazine alkaloids, which share a similar structure, are known to have diverse adme properties . These properties can be influenced by various factors, including the compound’s structure and the presence of specific functional groups .
Result of Action
Diazine alkaloids, which share a similar structure, are known to have a wide range of effects at the molecular and cellular level . These can include the inhibition of enzyme activity, modulation of receptor function, and interference with DNA or RNA function .
properties
IUPAC Name |
methyl 4-[(4,6-dipyrrolidin-1-yl-1,3,5-triazin-2-yl)amino]benzoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N6O2.ClH/c1-27-16(26)14-6-8-15(9-7-14)20-17-21-18(24-10-2-3-11-24)23-19(22-17)25-12-4-5-13-25;/h6-9H,2-5,10-13H2,1H3,(H,20,21,22,23);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATGAGNPWMDBKKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)NC2=NC(=NC(=N2)N3CCCC3)N4CCCC4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-((4,6-di(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)amino)benzoate hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.